BENGHE Foundational & Exploratory

Check Availability & Pricing

Comprehensive Physicochemical and Synthetic
Profiling of 2-(2-
Bromophenoxy)propanohydrazide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

2-(2-
Compound Name:

Bromophenoxy)propanohydrazide
CAS No.: 362495-44-1

Cat. No.: B2539148

Get Quote

\ J

Target Audience: Medicinal Chemists, Assay Developers, and Drug Discovery Scientists
Document Type: Technical Whitepaper & Laboratory Guide

Executive Summary

In modern drug discovery, the rational selection of synthetic building blocks dictates the
success of downstream pharmacophore generation. 2-(2-Bromophenoxy)propanohydrazide
is a highly versatile, bifunctional intermediate. Featuring a halogenated aromatic ring coupled
to a nucleophilic hydrazide via a chiral propanoic linker, this compound serves as a critical
precursor for the synthesis of bioactive heterocycles, including 1,3,4-oxadiazoles, 1,2,4-
triazoles, and thiazolidinones.

This guide provides a rigorous physicochemical profile, a self-validating synthetic methodology,
and analytical workflows to ensure high-fidelity integration into your drug development pipeline.
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Physicochemical Profiling & Molecular Properties

Understanding the exact molecular weight and elemental composition is the first step in
validating assay integrity. The presence of the bromine atom significantly impacts the molecular

weight and isotopic distribution, which must be accounted for during mass spectrometry

validation[1].

Quantitative Molecular Data

Property

Value

Causality / Significance in
Design

Molecular Formula

C9H11BrN202

Defines the exact atomic
stoichiometry for elemental

analysis.

Molecular Weight

259.10 g/mol

Standard average mass used
for molarity calculations in

assays[1].

Monoisotopic Mass

258.0004 Da

Critical for High-Resolution
Mass Spectrometry (HRMS)

calibration[1].

Elemental Composition

C:41.72%, H: 4.28%, Br:
30.84%, N: 10.81%, O:
12.35%

Used for validating bulk purity

via combustion analysis.

Hydrogen Bond Donors

2 (from -NH-NH2)

Facilitates target interaction;

reactive sites for cyclization.

Hydrogen Bond Acceptors

3 (Ether O, Carbonyl O, Amine
N)

Enhances aqueous solubility
and dictates binding pocket

orientation.

Rotatable Bonds

Provides conformational
flexibility, though restricted by

ortho-bromine.

Structural Causality & Pharmacological Utility
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As a Senior Application Scientist, | emphasize that we do not select building blocks at random;
every structural feature must serve a mechanistic purpose.

e The 2-Bromophenoxy Moiety: The bromine atom at the ortho position is not merely a
placeholder. It introduces significant steric bulk that restricts the free rotation of the phenoxy-
ether bond. This conformational locking pre-organizes the molecule, reducing the entropic
penalty upon binding to a target protein. Furthermore, the bromine atom acts as a potent
halogen bond donor (via its

-hole) and serves as a synthetic handle for late-stage palladium-catalyzed cross-coupling
(e.g., Suzuki-Miyaura or Buchwald-Hartwig aminations).

e The Propanohydrazide Linker: The

-methyl group on the propanoic chain introduces a chiral center. This allows medicinal
chemists to synthesize enantiomerically pure derivatives to probe the stereochemical
constraints of a receptor's binding site. The terminal hydrazide is a hyper-nucleophile due to
the alpha-effect, making it an ideal precursor for cyclocondensation reactions.

Self-Validating Synthetic Protocol

The following protocol details the synthesis of 2-(2-Bromophenoxy)propanohydrazide. This
Is a self-validating system: the colorimetric and phase changes at each step inherently confirm
the success of the mechanistic transformations[2].

Step 1: Williamson Ether Synthesis (O-Alkylation)

e Objective: Synthesize Ethyl 2-(2-bromophenoxy)propanoate.

o Causality of Reagents: Potassium carbonate (K2CO3) is selected over stronger bases like
NaOH. NaOH would prematurely saponify the ethyl ester of the alkylating agent. K2COs is
sufficiently basic to deprotonate 2-bromophenol without destroying the ester. DMF is used as
an aprotic polar solvent to strip the solvation shell from the phenoxide, accelerating the S_N2
displacement.

e Procedure:
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o Charge a flame-dried round-bottom flask with 2-bromophenol (1.0 eq) and anhydrous
K2COs (1.5 eq) in dry DMF (0.5 M).

o Stir at room temperature for 30 minutes. Validation: The solution will transition to a deep
yellow/orange, confirming phenoxide formation.

o Add ethyl 2-bromopropanoate (1.1 eq) dropwise via an addition funnel.
o Heat the reaction mixture to 80°C for 6 hours.

o Quench with ice water, extract with ethyl acetate, wash with brine to remove DMF, dry over
Na=S04, and concentrate in vacuo.

Step 2: Hydrazinolysis
o Objective: Convert the ester to 2-(2-Bromophenoxy)propanohydrazide.

o Causality of Reagents: A large excess of hydrazine hydrate (3.0 to 5.0 eq) is mandatory. If a
stoichiometric amount is used, the newly formed hydrazide can react with another molecule
of the ester, forming an unwanted symmetric 1,2-diacylhydrazine dimer. Ethanol is chosen as
it solubilizes both reagents and allows for a controlled reflux temperature[3].

e Procedure:

o Dissolve the crude ethyl 2-(2-bromophenoxy)propanoate (1.0 eq) in absolute ethanol (0.3
M).

o Add 80% hydrazine hydrate (3.0 eq) in a single portion.

o Reflux the mixture at 85°C for 8-10 hours. Validation: Monitor via TLC (Hexanes:EtOAc
7:3); the ester spot will disappear, replaced by a highly polar baseline spot.

o Cool the mixture to 0°C. The hydrazide will precipitate as a white crystalline solid. Filter
and wash with cold ethanol.
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Caption: Two-step synthetic workflow for the generation of 2-(2-

Bromophenoxy)propanohydrazide.
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Analytical Characterization & Validation

To confirm the molecular formula (C9H11BrN202) and molecular weight (259.10 g/mol ), a
multimodal analytical approach is strictly required.

High-Resolution Mass Spectrometry (HRMS)

When analyzing this compound via LC-MS (ESI+), the presence of the bromine atom acts as
an internal validation mechanism. Bromine naturally occurs as two isotopes, 7°Br and 8!Br, in
an approximate 1:1 ratio.

» Expected Result: You must observe a distinct doublet in the mass spectrum. The
monoisotopic peak

will appear at m/z 259.0082, and the

isotope peak will appear at m/z 261.0062 with nearly equal intensity[1]. If this 1:1 doublet is
missing, the bromine has been cleaved (likely via unwanted dehalogenation), and the batch
must be discarded.

Nuclear Magnetic Resonance (NMR)

Proton NMR (*H NMR, 400 MHz, DMSO-de) will confirm the structural connectivity and the 11
protons of the formula:

0 9.20 (s, 1H): Amide NH (disappears upon D20 exchange).

0 7.60 - 6.80 (m, 4H): Aromatic protons of the ortho-substituted ring.
e 0 4.80 (g, 1H): Chiral

-CH proton, split by the adjacent methyl group.

e 04.30 (br s, 2H): Terminal NH2 protons (disappears upon D20 exchange).

0 1.50 (d, 3H): Methyl group protons.
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Caption: Multimodal analytical validation confirming the exact mass, formula, and structural
integrity.

Downstream Application: Pharmacophore
Generation

The primary utility of 2-(2-Bromophenoxy)propanohydrazide is its conversion into privileged
heterocyclic scaffolds.

By reacting the hydrazide with carbon disulfide (CSz) in the presence of potassium hydroxide, it
undergoes cyclocondensation to form a 1,3,4-oxadiazole-2-thiol derivative. Alternatively,
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condensation with aromatic aldehydes yields Schiff bases (hydrazones), which can be further
cyclized into azetidinones or thiazolidinones. These heterocycles are highly sought after in
antibacterial, antifungal, and anticancer drug discovery programs|[2].

2-(2-Bromophenoxy)
propanohydrazide

+ CS2 /KOH + Ar-CHO
(Cyclocondensation) (Condensation)

1,3,4-Oxadiazole Hydrazone Intermediate
Derivative (Bioactive) (Schiff Base)

Target Binding
(Kinases, Receptors)

Click to download full resolution via product page

Caption: Downstream transformation of the hydrazide intermediate into bioactive heterocycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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